Cas no 2137986-34-4 ({[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine)
{[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine Chemical and Physical Properties
Names and Identifiers
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- {[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine
- 2137986-34-4
- EN300-803442
- {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine
-
- Inchi: 1S/C13H18FNO/c1-4-15-9-11-6-7-12(13(14)8-11)10(3)16-5-2/h6-8,15H,3-5,9H2,1-2H3
- InChI Key: ZIKMYFRHPYRRFZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(=C)OCC)CNCC
Computed Properties
- Exact Mass: 223.137242360g/mol
- Monoisotopic Mass: 223.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 21.3Ų
{[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-803442-1.0g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 1.0g |
$1057.0 | 2024-05-21 | |
| Enamine | EN300-803442-0.05g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 0.05g |
$888.0 | 2024-05-21 | |
| Enamine | EN300-803442-0.1g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 0.1g |
$930.0 | 2024-05-21 | |
| Enamine | EN300-803442-0.25g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 0.25g |
$972.0 | 2024-05-21 | |
| Enamine | EN300-803442-0.5g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 0.5g |
$1014.0 | 2024-05-21 | |
| Enamine | EN300-803442-2.5g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 2.5g |
$2071.0 | 2024-05-21 | |
| Enamine | EN300-803442-5.0g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 5.0g |
$3065.0 | 2024-05-21 | |
| Enamine | EN300-803442-10.0g |
{[4-(1-ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine |
2137986-34-4 | 95% | 10.0g |
$4545.0 | 2024-05-21 |
{[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine
Introduction to CAS No. 2137986-34-4: {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine
The compound with CAS No. 2137986-34-4, known as {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring, an ethoxyethenyl group, and an ethylamine moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.
Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The presence of the fluorine atom in the aromatic ring contributes to increased stability and bioavailability, making this compound a promising candidate for pharmaceutical applications. Additionally, the ethoxyethenyl group introduces steric hindrance and electronic effects, which can be exploited in designing bioactive molecules.
The synthesis of {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine involves a multi-step process that combines nucleophilic substitution, coupling reactions, and possibly Friedel-Crafts alkylation or acylation techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production and application in diverse fields.
In terms of applications, this compound has shown potential in the development of agrochemicals, where its ability to interact with specific biological targets could lead to novel pest control agents. Furthermore, its structural features make it a valuable intermediate in the synthesis of more complex molecules, such as those used in advanced materials or specialty chemicals.
Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of {[4-(1-Ethoxyethenyl)-3-fluorophenyl]methyl}(ethyl)amine. These studies utilize density functional theory (DFT) calculations to predict its behavior under various conditions, providing insights into its potential interactions with biological systems or other chemical entities.
The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. For instance, spectroscopic analyses, including NMR and IR spectroscopy, have provided detailed information about its molecular structure and bonding patterns. Such data are crucial for confirming the compound's identity and assessing its purity during synthesis.
In conclusion, CAS No. 2137986-34-4 represents a fascinating example of how modern chemistry continues to push the boundaries of molecular design and application. With ongoing research into its properties and potential uses, this compound is poised to make significant contributions to various industries in the coming years.
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